12-oxo-ETE
12-oxo-ETE
12-oxo-ETE is an oxoicosatetraenoic acid having a 12-oxo group; and (5Z)-, (8Z), (10E)- and (14Z)-double bonds. It has a role as a mouse metabolite. It is functionally related to an icosa-5,8,10,14-tetraenoic acid. It is a conjugate acid of a 12-oxo-ETE(1-).
Brand Name:
Vulcanchem
CAS No.:
108437-64-5
VCID:
VC20774465
InChI:
InChI=1S/C20H30O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13-14,17H,2-6,12,15-16,18H2,1H3,(H,22,23)/b9-7-,11-8-,13-10-,17-14+
SMILES:
CCCCCC=CCC(=O)C=CC=CCC=CCCCC(=O)O
Molecular Formula:
C20H30O3
Molecular Weight:
318.4 g/mol
12-oxo-ETE
CAS No.: 108437-64-5
Cat. No.: VC20774465
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 12-oxo-ETE is an oxoicosatetraenoic acid having a 12-oxo group; and (5Z)-, (8Z), (10E)- and (14Z)-double bonds. It has a role as a mouse metabolite. It is functionally related to an icosa-5,8,10,14-tetraenoic acid. It is a conjugate acid of a 12-oxo-ETE(1-). |
|---|---|
| CAS No. | 108437-64-5 |
| Molecular Formula | C20H30O3 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | (5Z,8Z,10E,14Z)-12-oxoicosa-5,8,10,14-tetraenoic acid |
| Standard InChI | InChI=1S/C20H30O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13-14,17H,2-6,12,15-16,18H2,1H3,(H,22,23)/b9-7-,11-8-,13-10-,17-14+ |
| Standard InChI Key | GURBRQGDZZKITB-VXBMJZGYSA-N |
| Isomeric SMILES | CCCCC/C=C\CC(=O)/C=C/C=C\C/C=C\CCCC(=O)O |
| SMILES | CCCCCC=CCC(=O)C=CC=CCC=CCCCC(=O)O |
| Canonical SMILES | CCCCCC=CCC(=O)C=CC=CCC=CCCCC(=O)O |
| Appearance | Assay:≥90%A solution in ethanol |
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